Cas no 1261898-38-7 (3-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid)

• Product Name: 3-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid
• CAS No: 1261898-38-7
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18321649
• CID: 2762078
• PubChem ID: 53227516
• Update Time: 2025-04-21

3-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLORO-4-METHOXYPHENYL)-5-FLUOROBENZOIC ACID
• DTXSID10691049
• 3-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid, 95%
• 3'-Chloro-5-fluoro-4'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 1261898-38-7
• MFCD18321649
• 3-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid

• MDL： MFCD18321649
• Inchi： 1S/C14H10ClFO3/c1-19-13-3-2-8(7-12(13)15)9-4-10(14(17)18)6-11(16)5-9/h2-7H,1H3,(H,17,18)
• InChI Key： JJYUFINMCBQRGM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)F)OC

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų